![molecular formula C18H19NO6 B5809000 2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid](/img/structure/B5809000.png)
2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid, also known as EMD 57033, is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid 57033 is not fully understood, but it is believed to work through the inhibition of enzymes involved in cancer cell growth and inflammation. Specifically, this compound 57033 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer and anti-inflammatory effects, this compound 57033 has been shown to have other biochemical and physiological effects. For example, this compound 57033 has been shown to inhibit the activity of chymotrypsin, an enzyme involved in protein digestion. Additionally, this compound 57033 has been shown to have antioxidant properties, reducing the production of reactive oxygen species in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid 57033 in lab experiments is its specificity for HDAC inhibition. HDAC inhibitors have been shown to have therapeutic potential in a variety of diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. Additionally, this compound 57033 has been shown to have low toxicity in vitro. However, one limitation of using this compound 57033 in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for research on 2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid 57033. One area of interest is the development of more potent and selective HDAC inhibitors for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound 57033 and its potential therapeutic applications. Finally, studies are needed to determine the safety and efficacy of this compound 57033 in vivo and in clinical trials.
Synthesis Methods
2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid 57033 can be synthesized through a multi-step process involving the reaction of 3-ethoxyaniline with 2,4-dimethoxybenzoyl chloride, followed by hydrolysis and further reactions. The final product is a white crystalline powder with a molecular weight of 357.38 g/mol.
Scientific Research Applications
2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid 57033 has been studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. In vitro studies have shown that this compound 57033 inhibits the growth of cancer cells, including breast, colon, and lung cancer cells. Additionally, this compound 57033 has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro.
properties
IUPAC Name |
2-[(3-ethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO6/c1-4-25-12-7-5-6-11(8-12)17(20)19-14-10-16(24-3)15(23-2)9-13(14)18(21)22/h5-10H,4H2,1-3H3,(H,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDCZLFFNUKCNCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2C(=O)O)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.